N-cyclopropyl-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropyl-1-benzofuran-2-carboxamide (CBF) is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. CBF is a benzofuran derivative that has been shown to exhibit a range of biological activities, including anticonvulsant, anti-inflammatory, and analgesic effects.
Mechanism of Action
The exact mechanism of action of N-cyclopropyl-1-benzofuran-2-carboxamide is not fully understood, but it is thought to act on multiple targets in the central nervous system. This compound has been shown to enhance the activity of GABA receptors, which are involved in the regulation of neuronal excitability. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. Furthermore, this compound has been shown to modulate the activity of voltage-gated sodium channels, which are important in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. This compound has also been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, this compound has been shown to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide, in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-1-benzofuran-2-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has high purity, making it a reliable compound for use in experiments. Additionally, this compound has been extensively studied and has a well-established pharmacological profile, making it a useful tool for investigating the mechanisms of action of other compounds. However, there are also some limitations to the use of this compound in lab experiments. It has low solubility in water, which may limit its use in some assays. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully understood.
Future Directions
There are several future directions for research on N-cyclopropyl-1-benzofuran-2-carboxamide. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased solubility and selectivity for specific targets. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans, particularly in the treatment of epilepsy and neurodegenerative diseases.
Synthesis Methods
The synthesis of N-cyclopropyl-1-benzofuran-2-carboxamide involves the reaction of cyclopropylamine with 2-bromo-1-benzofuran in the presence of a palladium catalyst. The resulting compound is then treated with acetic anhydride to yield this compound. This method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-cyclopropyl-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant activity in animal models of epilepsy, with comparable efficacy to the commonly used antiepileptic drug, valproic acid. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro and in vivo. Additionally, this compound has been found to have analgesic properties, reducing pain in animal models of neuropathic and inflammatory pain.
properties
IUPAC Name |
N-cyclopropyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c14-12(13-9-5-6-9)11-7-8-3-1-2-4-10(8)15-11/h1-4,7,9H,5-6H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRAMLEGGJKHCIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>30.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49723486 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.